Cas no 1803611-20-2 (methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride)

Methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride is a fluorinated organic compound featuring a trifluoroethylamine moiety esterified with a methyl propanoate group, in its hydrochloride salt form. This structure imparts unique physicochemical properties, including enhanced stability and solubility in polar solvents, making it suitable for applications in pharmaceutical and agrochemical research. The trifluoroethyl group contributes to increased lipophilicity and metabolic resistance, which can be advantageous in drug design. The hydrochloride salt form ensures improved handling and storage characteristics. Its reactivity as an intermediate allows for further functionalization, supporting the synthesis of more complex molecules. This compound is particularly valuable in medicinal chemistry for probing structure-activity relationships.
methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride structure
1803611-20-2 structure
Product Name:methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride
CAS No:1803611-20-2
MF:C6H11ClF3NO2
MW:221.605251550674
CID:5054170
PubChem ID:75481303
Update Time:2025-06-06

methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride
    • methyl 3-(2,2,2-trifluoroethylamino)propanoate;hydrochloride
    • methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride
    • Inchi: 1S/C6H10F3NO2.ClH/c1-12-5(11)2-3-10-4-6(7,8)9;/h10H,2-4H2,1H3;1H
    • InChI Key: BPKRBQFHWHQPKI-UHFFFAOYSA-N
    • SMILES: Cl.FC(CNCCC(=O)OC)(F)F

Computed Properties

  • Exact Mass: 221.0430408 g/mol
  • Monoisotopic Mass: 221.0430408 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 146
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 221.60
  • Topological Polar Surface Area: 38.3

methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B489073-10mg
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate Hydrochloride
1803611-20-2
10mg
$ 50.00 2022-06-07
TRC
B489073-50mg
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate Hydrochloride
1803611-20-2
50mg
$ 160.00 2022-06-07
TRC
B489073-100mg
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate Hydrochloride
1803611-20-2
100mg
$ 250.00 2022-06-07
Enamine
EN300-142357-0.05g
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride
1803611-20-2 95%
0.05g
$135.0 2023-02-15
Enamine
EN300-142357-0.1g
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride
1803611-20-2 95%
0.1g
$202.0 2023-02-15
Enamine
EN300-142357-0.25g
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride
1803611-20-2 95%
0.25g
$288.0 2023-02-15
Enamine
EN300-142357-0.5g
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride
1803611-20-2 95%
0.5g
$480.0 2023-02-15
Enamine
EN300-142357-1.0g
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride
1803611-20-2 95%
1g
$0.0 2023-06-06
Enamine
EN300-142357-2.5g
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride
1803611-20-2 95%
2.5g
$1202.0 2023-02-15
Enamine
EN300-142357-5.0g
methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride
1803611-20-2 95%
5.0g
$1779.0 2023-02-15
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